Cas no 2162301-38-2 (methyl 2-(3-amino-4-methylthiolan-3-yl)acetate)

• Product Name: methyl 2-(3-amino-4-methylthiolan-3-yl)acetate
• CAS No: 2162301-38-2
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 6190502
• PubChem ID: 165519266
• Update Time: 2025-06-30

methyl 2-(3-amino-4-methylthiolan-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-amino-4-methylthiolan-3-yl)acetate
• EN300-1287544
• 2162301-38-2

• Inchi： 1S/C8H15NO2S/c1-6-4-12-5-8(6,9)3-7(10)11-2/h6H,3-5,9H2,1-2H3
• InChI Key： GUHYNFXILZHVKN-UHFFFAOYSA-N
• SMILES： S1CC(C)C(CC(=O)OC)(C1)N

Computed Properties

• Exact Mass: 189.08234989g/mol
• Monoisotopic Mass: 189.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.6Ų

Additional information on methyl 2-(3-amino-4-methylthiolan-3-yl)acetate

Methyl 2-(3-amino-4-methylthiolan-3-yl)acetate (CAS No. 2162301-38-2): A Comprehensive Overview

Methyl 2-(3-amino-4-methylthiolan-3-yl)acetate, identified by its CAS number 2162301-38-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and as a key intermediate in the synthesis of more complex molecules. The presence of both amino and thiol groups in its structure makes it a versatile building block for the creation of bioactive molecules.

The chemical structure of methyl 2-(3-amino-4-methylthiolan-3-yl)acetate consists of an acetate moiety linked to a thiolane ring, which is further substituted with an amino group. This configuration endows the compound with distinct chemical properties that make it valuable in various synthetic pathways. The thiolane ring, a sulfur-containing heterocycle, is known for its stability and reactivity, making it a preferred scaffold in medicinal chemistry. The amino group, on the other hand, provides a site for further functionalization, allowing for the attachment of other pharmacophores or bioactive units.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. Methyl 2-(3-amino-4-methylthiolan-3-yl)acetate has emerged as a promising candidate in this context due to its ability to interact with biological targets in a selective manner. Its structural features suggest potential applications in the treatment of various diseases, including inflammatory disorders and infectious diseases. The compound's ability to modulate enzyme activity and receptor binding has been explored in several preclinical studies, demonstrating its therapeutic potential.

One of the most compelling aspects of methyl 2-(3-amino-4-methylthiolan-3-yl)acetate is its role as a key intermediate in the synthesis of more complex pharmacological agents. The thiolane ring provides a stable framework that can be modified through various chemical reactions, such as nucleophilic substitution and metal-catalyzed cross-coupling reactions. These reactions allow for the introduction of additional functional groups, enabling the creation of molecules with tailored biological activities. For instance, derivatives of this compound have been investigated for their anti-inflammatory properties, where modifications to the thiolane ring have enhanced their efficacy and selectivity.

The synthesis of methyl 2-(3-amino-4-methylthiolan-3-yl)acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent advancements in synthetic methodologies have improved the efficiency of these processes, making it more feasible to produce this compound on an industrial scale. Techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to enhance the regioselectivity and enantioselectivity of key reaction steps. These improvements have not only streamlined the production process but also reduced costs, making it more accessible for further research and development.

The pharmacological profile of methyl 2-(3-amino-4-methylthiolan-3-yl)acetate has been extensively studied in both in vitro and in vivo models. Initial findings suggest that this compound exhibits significant activity against various disease targets. For example, studies have shown that it can inhibit the activity of certain enzymes involved in inflammation, thereby reducing symptoms associated with inflammatory conditions. Additionally, its interaction with specific receptors has been explored for potential applications in treating neurological disorders.

The safety profile of methyl 2-(3-amino-4-methylthiolan-3-yl)acetate is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have demonstrated that this compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs. These studies are essential for ensuring that any future therapeutic applications are safe and effective for patients.

In conclusion, methyl 2-(3-amino-4-methylthiolan-3-yl)acetate (CAS No. 2162301-38-2) is a compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its pharmacological properties suggest therapeutic applications in various diseases. Continued research into its synthesis, mechanism of action, and safety profile will further elucidate its role in modern medicine.